Cas no 2486-02-4 (Isoamyl gallate)

Isoamyl gallate Properties

Names and Identifiers

• Benzoic acid,3,4,5-trihydroxy-, 3-methylbutyl ester
• Isoamyl Gallate
• GALLIC ACID ISOAMYL ESTER
• 3,4,5-Trihydroxy-benzoesaeure-isopentylester
• 3,4,5-trihydroxy-benzoic acid isopentyl ester
• Gallussaeureisoamylester
• Gallussaeure-isopentylester
• Isopentyl gallate
• 3-methylbutyl 3,4,5-trihydroxybenzoate
• YBMTWYWCLVMFFD-UHFFFAOYSA-N
• R0N2645G7I
• Benzoic acid, 3,4,5-trihydroxy-, 3-methylbutyl ester
• iso-Amyl gallate
• Isopentyl 3,4,5-trihydroxybenzoate
• Isopentyl 3,4,5-trihydroxybenzoate #
• G0012
• Gallic acid-isopentyl ester
• CS-0320605
• 3-methylbutyl 3, 4, 5-trihydroxybenzoate
• AS-69043
• GallicAcidIsoamylEster
• DTXSID50179558
• EINECS 219-626-2
• SCHEMBL65229
• GALLIC ACID, ISOAMYL ESTER
• ISOPENTYL ALCOHOL, GALLATE
• UNII-R0N2645G7I
• 2486-02-4
• D90704
• MFCD00016431
• Q27287614
• AKOS003348717
• NS00046230
• GALLIC ACID, ISOPENTYL ESTER
• 9029-11-2
• +Expand

• MDL： MFCD00016431
• InChIKey： YBMTWYWCLVMFFD-UHFFFAOYSA-N
• Inchi： 1S/C12H16O5/c1-7(2)3-4-17-12(16)8-5-9(13)11(15)10(14)6-8/h5-7,13-15H,3-4H2,1-2H3
• SMILES： O(C(C1C([H])=C(C(=C(C=1[H])O[H])O[H])O[H])=O)C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 240.10000
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 240.1
• Heavy Atom Count: 17
• Complexity: 241
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Tautomer Count: 14
• Surface Charge: 0
• Topological Polar Surface Area: 87

Experimental Properties

• LogP: 2.00630
• PSA: 86.99000
• Refractive Index: 1.571
• Boiling Point: 450.9ºC at 760mmHg
• Melting Point: 145.0 to 148.0 deg-C
• Flash Point: 174.3ºC
• Color/Form: White to light brownish yellow crystalline solid, odorless, slightly bitter taste
• Solubility: Insoluble in water. Soluble in ethanol
• Density: 1.271g/cm3

Isoamyl gallate Security Information

• Safety Instruction： S22-S24/25

Isoamyl gallate Customs Data

• HS CODE：2918290000
• Customs Data：

  China Customs Code:

  2918290000

  Overview:

  2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters